![molecular formula C18H19ClFN3O B5212869 2-[4-(3-chlorophenyl)-1-piperazinyl]-N-(2-fluorophenyl)acetamide](/img/structure/B5212869.png)
2-[4-(3-chlorophenyl)-1-piperazinyl]-N-(2-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(3-chlorophenyl)-1-piperazinyl]-N-(2-fluorophenyl)acetamide, also known as FMPA, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and is known to exhibit various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 2-[4-(3-chlorophenyl)-1-piperazinyl]-N-(2-fluorophenyl)acetamide is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic and anxiolytic effects. This compound has also been shown to modulate the activity of the serotonin and norepinephrine systems, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to decrease dopamine turnover in the prefrontal cortex and increase serotonin turnover in the hippocampus. This compound has also been shown to decrease the levels of the stress hormone, corticosterone, in animal models. Additionally, this compound has been shown to decrease the expression of pro-inflammatory cytokines in the brain, which may contribute to its potential use in the treatment of neuropathic pain.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-[4-(3-chlorophenyl)-1-piperazinyl]-N-(2-fluorophenyl)acetamide is its relatively simple synthesis method. Additionally, this compound has been well-characterized in the literature, which makes it easier to study. However, one of the limitations of this compound is its poor solubility in water, which may limit its use in certain experiments. Additionally, this compound has been shown to exhibit some toxicity in animal models, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of 2-[4-(3-chlorophenyl)-1-piperazinyl]-N-(2-fluorophenyl)acetamide. One potential direction is the investigation of this compound as a potential treatment for drug addiction and withdrawal. Additionally, this compound could be studied for its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Further studies could also investigate the potential use of this compound as an adjunct therapy for cancer treatment. Finally, future studies could investigate the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 2-[4-(3-chlorophenyl)-1-piperazinyl]-N-(2-fluorophenyl)acetamide involves the reaction of 2-fluoroacetophenone with 3-chlorophenylpiperazine in the presence of a catalyst such as palladium on carbon. The resulting intermediate is then treated with acetic anhydride to obtain the final product, this compound. The synthesis method is relatively simple and has been well-established in the literature.
Scientific Research Applications
2-[4-(3-chlorophenyl)-1-piperazinyl]-N-(2-fluorophenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant properties in animal models. This compound has also been investigated for its potential use in the treatment of neuropathic pain and as an adjunct therapy for cancer treatment. Additionally, this compound has been studied for its potential use in the treatment of drug addiction and withdrawal.
properties
IUPAC Name |
2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(2-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClFN3O/c19-14-4-3-5-15(12-14)23-10-8-22(9-11-23)13-18(24)21-17-7-2-1-6-16(17)20/h1-7,12H,8-11,13H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISMFEEIGFPDCSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC=CC=C2F)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClFN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.